Cas no 1632992-45-0 (Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)-)

• Product Name: Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)-
• CAS No: 1632992-45-0
• MF: C₁₂H₁₂BNO₅
• MW: 261.038383483887
• MDL: MFCD11215212
• CID: 4610012
• Update Time: 2025-10-18

Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)-

• MDL： MFCD11215212
• Inchi： 1S/C12H12BNO5/c1-14-6-11(16)18-13(19-12(17)7-14)10-5-3-2-4-9(10)8-15/h2-5,8H,6-7H2,1H3
• InChI Key： QWSWQNRMPQJHFH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1B1OC(=O)CN(C)CC(=O)O1

Additional information on Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)-

Research Briefing on Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)- (CAS: 1632992-45-0) in Chemical Biology and Pharmaceutical Applications

The compound Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)- (CAS: 1632992-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boron-containing complex exhibits unique structural and functional properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on elucidating its mechanism of action, stability, and potential interactions with biological targets, particularly in the context of cancer therapy and imaging.

One of the key areas of investigation has been the compound's role as a boron carrier in boron neutron capture therapy (BNCT), an emerging modality for treating refractory cancers. The presence of the formylphenyl group and the chelated boron center suggests potential for selective tumor targeting and enhanced cellular uptake. Preliminary in vitro studies have demonstrated its ability to accumulate in cancer cells, with minimal cytotoxicity to normal cells, highlighting its therapeutic window.

In addition to its therapeutic potential, recent research has explored the compound's utility in molecular imaging. The boron center's unique nuclear properties enable its use in positron emission tomography (PET) and magnetic resonance imaging (MRI). A 2023 study published in the Journal of Medicinal Chemistry reported successful labeling of the compound with fluorine-18, paving the way for its use as a dual-modality imaging agent. This advancement could significantly improve the precision of tumor localization and treatment monitoring.

Another critical aspect of the research has been the compound's pharmacokinetics and biodistribution. A recent preclinical study in murine models revealed favorable pharmacokinetic profiles, with rapid clearance from non-target tissues and prolonged retention in tumor sites. These findings suggest that the compound could be optimized for clinical translation, with ongoing efforts to improve its formulation and delivery strategies.

Despite these promising results, challenges remain in scaling up the synthesis of Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)- and ensuring its stability under physiological conditions. Researchers are actively investigating derivatization strategies to enhance its solubility and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate its development.

In conclusion, Boron, [N-[(carboxy-κO)methyl]-N-methylglycinato(2-)-κN,κO](2-formylphenyl)-, (T-4)- (CAS: 1632992-45-0) represents a versatile and innovative tool in the intersection of chemical biology and medicine. Its dual applications in therapy and imaging, coupled with ongoing advancements in its design and delivery, position it as a compound of high interest for future research and clinical applications. Further studies are warranted to fully exploit its potential and translate these findings into tangible patient benefits.